![molecular formula C15H19FN4O2S B5343269 1-[(1-ethyl-1H-pyrazol-4-yl)sulfonyl]-4-(4-fluorophenyl)piperazine](/img/structure/B5343269.png)
1-[(1-ethyl-1H-pyrazol-4-yl)sulfonyl]-4-(4-fluorophenyl)piperazine
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Overview
Description
1-[(1-ethyl-1H-pyrazol-4-yl)sulfonyl]-4-(4-fluorophenyl)piperazine is a chemical compound that has gained attention in the scientific community due to its potential applications in various fields. This compound is commonly referred to as "EF-4" and has been synthesized using different methods.
Mechanism of Action
The mechanism of action of EF-4 is not fully understood. However, it is believed to act as a dopamine transporter inhibitor and a serotonin receptor agonist. EF-4 has been shown to increase the release of dopamine in the brain, which can improve cognitive function. In addition, EF-4 has been shown to inhibit the growth of cancer cells by inducing cell cycle arrest and apoptosis.
Biochemical and Physiological Effects:
EF-4 has been shown to have various biochemical and physiological effects. In neuroscience, EF-4 has been shown to enhance the release of dopamine in the brain, which can improve cognitive function. In cancer research, EF-4 has been shown to inhibit the growth of cancer cells by inducing cell cycle arrest and apoptosis. In addition, EF-4 has been shown to have anti-inflammatory effects and may have potential as a treatment for inflammatory diseases.
Advantages and Limitations for Lab Experiments
EF-4 has several advantages and limitations for lab experiments. One of the advantages is its potential as a lead compound for the development of new drugs with improved efficacy and safety profiles. In addition, EF-4 has been shown to have a high affinity for dopamine transporters, which can make it a useful tool for studying the role of dopamine in the brain. However, one of the limitations of EF-4 is its low solubility in water, which can make it difficult to work with in lab experiments.
Future Directions
There are several future directions for EF-4 research. One direction is the development of new drugs based on EF-4 with improved efficacy and safety profiles. Another direction is the study of EF-4's potential as a treatment for neurological disorders, such as Parkinson's disease and Alzheimer's disease. In addition, further research is needed to fully understand the mechanism of action of EF-4 and its potential applications in cancer research and drug discovery.
Conclusion:
In conclusion, 1-[(1-ethyl-1H-pyrazol-4-yl)sulfonyl]-4-(4-fluorophenyl)piperazine is a chemical compound with potential applications in various fields, including neuroscience, cancer research, and drug discovery. The synthesis of EF-4 is a multi-step process that requires careful attention to the reaction conditions and purification methods. EF-4 has several advantages and limitations for lab experiments, and there are several future directions for EF-4 research. Overall, EF-4 has the potential to be a valuable tool for scientific research and drug development.
Synthesis Methods
EF-4 can be synthesized using different methods. One of the most common methods is the reaction between 4-fluoroaniline and 1-ethyl-1H-pyrazole-4-carbaldehyde, followed by the reaction with piperazine and then sulfonylation. Another method involves the reaction between 4-fluoroaniline and 1-ethyl-1H-pyrazole-4-carboxylic acid, followed by the reaction with piperazine and then sulfonylation. The synthesis of EF-4 is a multi-step process and requires careful attention to the reaction conditions and purification methods.
Scientific Research Applications
EF-4 has been studied for its potential applications in various fields, including neuroscience, cancer research, and drug discovery. In neuroscience, EF-4 has been shown to enhance the release of dopamine in the brain, which can improve cognitive function and may have potential therapeutic applications for neurological disorders. In cancer research, EF-4 has been shown to inhibit the growth of cancer cells and may have potential as a chemotherapeutic agent. In drug discovery, EF-4 has been used as a lead compound for the development of new drugs with improved efficacy and safety profiles.
properties
IUPAC Name |
1-(1-ethylpyrazol-4-yl)sulfonyl-4-(4-fluorophenyl)piperazine |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H19FN4O2S/c1-2-19-12-15(11-17-19)23(21,22)20-9-7-18(8-10-20)14-5-3-13(16)4-6-14/h3-6,11-12H,2,7-10H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PNRFMTJVZMYWAE-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN1C=C(C=N1)S(=O)(=O)N2CCN(CC2)C3=CC=C(C=C3)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H19FN4O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
338.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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